Ethyl 1-methyl-4-oxopiperidine-3-carboxylate hydrochloride
Overview
Description
Ethyl 1-methyl-4-oxopiperidine-3-carboxylate hydrochloride is a chemical compound with the CAS Number: 58020-12-5 . It has a molecular weight of 221.68 and its IUPAC name is ethyl 1-methyl-3-oxopiperidine-4-carboxylate hydrochloride . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for Ethyl 1-methyl-4-oxopiperidine-3-carboxylate hydrochloride is 1S/C9H15NO3.ClH/c1-3-13-9(12)7-4-5-10(2)6-8(7)11;/h7H,3-6H2,1-2H3;1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
Ethyl 1-methyl-4-oxopiperidine-3-carboxylate hydrochloride is a powder at room temperature . It has a melting point of 171-173°C .Scientific Research Applications
Synthesis and Stereochemistry
- Synthesis of 3-Azabicyclo[3.3.1]nonane Derivatives: Michael reactions involving methyl (ethyl) 1-benzyl-4-oxopiperidine-3-carboxylates result in the formation of 6- and 6,8-substituted derivatives. This process includes stereochemical studies and further transformations of the products (Vafina et al., 2003).
Pharmaceutical Synthesis
- tert-Butyl 4-carbamoyl-3-methoxyimino-4-methylpiperidine-1-carboxylate: Prepared starting from ethyl N-benzyl-3-oxopiperidine-4-carboxylate, this compound forms a porous three-dimensional network in crystal structure (Wang et al., 2008).
- Synthesis of 2-Oxo-5,6,7,7a-tetrahydrothieno[3,2-c]pyridine: A key intermediate in prasugrel synthesis, derived from ethyl 4-oxopiperidine-1-carboxylate (Zhong Weihui, 2013).
Organic Synthesis
- A Novel Asymmetric Synthesis: Creation of cis-(3R,4R)-N-(tert-Butoxycarbonyl)-4-methyl-3-(methylamino)piperidine, a proteinkinase inhibitor intermediate, starting from ethyl 1-benzyl-3-oxopiperidine-4-carboxylate hydrochloride (Hao et al., 2011).
- X-ray Powder Diffraction Data: X-ray powder diffraction data for 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester, an intermediate in apixaban synthesis (Wang et al., 2017).
Catalysis and Annulation
- Phosphine-Catalyzed [4 + 2] Annulation: Ethyl 2-methyl-2,3-butadienoate reacts with N-tosylimines, catalyzed by organic phosphine, yielding ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates (Zhu et al., 2003).
Three-Component Reactions
- Iodine-Catalyzed Synthesis: A three-component reaction creating ethyl 5-aryl-1,2-dihydroanthra[2,1-c][2,7]naphthyridine-3(4H)-carboxylate derivatives starting from ethyl 4-oxopiperidine-1-carboxylate (Jiang et al., 2012).
Miscellaneous Applications
- Synthesis of Ethyl cis-4-Amino-3-Methoxy-1-Piperidine Carboxylate: A method for synthesizing a key intermediate of cisapride, a gastrointestinal stimulant (Kim et al., 2001).
- Synthesis of Ethyl 5-(4-Chlorophenyl)-3-Methyl-1-Phenyl-1H-Pyrazole-4-Carboxylate: The synthesis of this compound is notable for its crystal and molecular structure analysis, as well as its pharmacological importance (Achutha et al., 2017).
Safety and Hazards
properties
IUPAC Name |
ethyl 1-methyl-4-oxopiperidine-3-carboxylate;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO3.ClH/c1-3-13-9(12)7-6-10(2)5-4-8(7)11;/h7H,3-6H2,1-2H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOFWPLJYPWOBJX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CN(CCC1=O)C.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70424936 | |
Record name | SMR000033785 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70424936 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
15637-49-7 | |
Record name | NSC139239 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=139239 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | SMR000033785 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70424936 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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